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Compound of Interest

Compound Name: Drp1-IN-1

Cat. No.: B10831888 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for the

dynamin-related protein 1 (Drp1) inhibitor, Drp1-IN-1. Adherence to these protocols is critical

for ensuring laboratory safety and minimizing environmental impact. The following procedures

are designed for researchers, scientists, and drug development professionals handling this

compound.

Quantitative Data Summary
For ease of reference, the key quantitative data for Drp1-IN-1 are summarized in the table

below.
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Property Value

Chemical Name Drp1-IN-1

Alternative Names comp A-7

CAS Number 2247733-08-8

Molecular Formula C₂₂H₂₄N₈OS

Molecular Weight 448.54 g/mol

IC₅₀ 0.91 µM for Drp1

Solubility
100 mg/mL (222.95 mM) in DMSO (with

ultrasonic)

Appearance Solid

Storage Temperature
Stock solution: -80°C (6 months); -20°C (1

month)

Detailed Disposal Protocol for Drp1-IN-1
Important Note: A specific Safety Data Sheet (SDS) for Drp1-IN-1 was not publicly available at

the time of this writing. The following procedures are based on general best practices for the

disposal of potent, biologically active small molecules dissolved in dimethyl sulfoxide (DMSO).

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines and comply with all local, regional, and national regulations.

Step 1: Personal Protective Equipment (PPE)
Before handling Drp1-IN-1 for disposal, ensure you are wearing the appropriate PPE to

prevent skin and eye contact, inhalation, and ingestion.

Gloves: Wear chemically resistant gloves (e.g., butyl rubber or nitrile gloves; check your

institution's glove compatibility chart for DMSO).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: If handling the solid form outside of a certified chemical fume hood or

if aerosolization is possible, a NIOSH-approved respirator may be necessary.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is crucial.

Solid Waste:

Collect any unused or expired solid Drp1-IN-1 in its original container or a clearly labeled,

sealed waste container.

Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes should

be placed in a designated solid chemical waste container.

Liquid Waste (Drp1-IN-1 in DMSO):

Collect all solutions of Drp1-IN-1 in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The container should be labeled "Hazardous Waste: Drp1-IN-1 in DMSO" and include the

approximate concentrations.

Do not mix this waste with other solvent streams unless explicitly permitted by your

institution's EHS guidelines. DMSO can facilitate the absorption of other chemicals

through the skin.

Aqueous Waste:

If any experimental procedures result in aqueous solutions containing Drp1-IN-1, these

should also be collected as hazardous aqueous waste. Do not pour down the drain.

Step 3: Decontamination of Equipment and Surfaces
Glassware and Equipment: Reusable glassware and equipment should be decontaminated.

A common procedure involves rinsing with a suitable solvent (e.g., ethanol or isopropanol) to

remove the compound, followed by a thorough wash with soap and water. The initial solvent

rinse should be collected as hazardous waste.
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Work Surfaces: Clean the work area (e.g., chemical fume hood sash and surface, benchtop)

with a detergent solution, followed by a rinse with water. All cleaning materials (e.g., paper

towels) should be disposed of as solid hazardous waste.

Step 4: Final Disposal
Store all waste containers in a designated, secure secondary containment area until they are

collected by your institution's EHS personnel.

Ensure all waste containers are properly sealed and labeled with a completed hazardous

waste tag as required by your institution.

The primary method for the final disposal of organic solvent waste, such as DMSO

containing dissolved chemicals, is typically high-temperature incineration by a licensed

hazardous waste disposal company.[1][2]

Visual Workflow for Drp1-IN-1 Disposal
The following diagram illustrates the logical steps for the safe disposal of Drp1-IN-1.
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Caption: Logical workflow for the proper disposal of Drp1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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